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Compound of Interest

Compound Name: 20-Hydroxyaflavinine

CAS No.: 116865-08-8

Cat. No.: B593497

Get Quote

Rapid Risk Assessment & Biological Context
Compound Class: Indole Diterpene Alkaloid (Tremorgenic Mycotoxin) Primary Hazard:

Neurotoxicity (Tremorgenic) Mechanism of Action: Modulation of Big Potassium (BK) Channels

(

)

As a Senior Application Scientist, I must emphasize that 20-Hydroxyaflavinine is not a generic

reagent. It belongs to a class of fungal secondary metabolites (related to aflatrem and paxilline)

that potently affect the Central Nervous System. Specifically, these compounds modulate high-

conductance calcium-activated potassium channels (BK channels).[1]

Why this matters for safety: BK channels regulate neuronal excitability and neurotransmitter

release.[2] Accidental exposure—even at microgram levels—can induce "staggers," tremors, or

convulsive seizures by disrupting membrane repolarization. Because specific LD50 data for 20-
Hydroxyaflavinine is often extrapolated from related congeners, you must handle this

compound as a high-potency neurotoxin (Band 4/5 Control Banding Equivalent).
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The Barrier Strategy: PPE Selection
Standard "lab safety" is insufficient. You must employ a Redundant Barrier System designed to

prevent both inhalation of amorphous powders and dermal absorption of DMSO-solvated

stocks.

PPE Specification Table
Protection Zone Recommended Equipment Technical Rationale

Hand Protection

Double-Gloving StrategyInner:

4 mil Nitrile (Bright

Color)Outer: 5-8 mil Nitrile

(Dark Color)

Visual Breach Detection: The

color contrast allows

immediate detection of outer

glove tears. Nitrile offers

excellent resistance to DMSO

(the standard vehicle for this

compound).

Respiratory

Primary: Chemical Fume Hood

(Certified)Secondary (Powder):

N95 or P100 Respirator

Indole diterpenes are non-

volatile but highly dangerous

as dust. Electrostatic forces

can aerosolize particles during

weighing.

Ocular
Chemical Splash Goggles

(ANSI Z87.1)

Safety glasses leave gaps. If a

solvated droplet hits the eye,

rapid CNS absorption is

possible via the lacrimal duct.

Body
Disposable Tyvek® Lab Coat

(Elastic Cuffs)

Cotton coats absorb spills and

hold toxins against the skin.

Tyvek provides a non-porous

barrier and is disposable,

eliminating laundry

contamination risks.

Operational Workflow: From Weighing to Disposal
Phase A: Weighing & Solubilization (Critical Risk Zone)
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The highest risk of exposure occurs when the compound is in dry powder form due to

electrostatic aerosolization.

Static Elimination: Use an ionizing antistatic gun on the vial and spatula before opening.

Indole diterpenes are often "sticky" and prone to static flight.

The "Closed Transfer" Mimic:

Tare your receiving vial (with lid) outside the balance.

Move to the fume hood. Open the source vial and transfer approximate amount to the

receiving vial.

Close the receiving vial tightly before moving it back to the balance.

Never weigh an open vessel of neurotoxic powder on an open benchtop balance.

Solvation: Add solvent (typically DMSO or Ethanol) inside the fume hood. Once dissolved,

the inhalation risk drops, but the dermal absorption risk spikes (DMSO carries toxins through

skin).

Phase B: Experimental Handling
Surface Protection: Work over a plastic-backed absorbent pad. If a drop falls, the pad is

disposed of as hazardous waste; the bench remains clean.

Sharps Restriction: Use blunt-tip needles or pipettes whenever possible. Injection of a

tremorgenic mycotoxin is the most lethal route of exposure.

Phase C: Deactivation & Disposal
Do not simply throw this in the organic waste container.

Deactivation: Treat contaminated tips, pads, and glassware with a 10% Sodium Hypochlorite

(Bleach) solution for 30 minutes. The oxidative environment degrades the indole moiety,

reducing biological activity.
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Waste Stream: After deactivation, dispose of as Cytotoxic/High-Hazard Chemical Waste.

Label clearly: "Contains Neurotoxin: 20-Hydroxyaflavinine."

Visualizations
Diagram 1: The "Redundant Barrier" Decision Matrix
This workflow illustrates the logical hierarchy of controls required before handling the vial.

Start: Handling 20-Hydroxyaflavinine

Is the compound Solid or Liquid?

Solid (Powder) Liquid (DMSO Stock)

Risk: Electrostatic Aerosolization

REQUIRED:
1. Fume Hood

2. Antistatic Gun
3. P100 Respirator (if hood fail)

Proceed with Experiment

Risk: Dermal Absorption (Vehicle Effect)

REQUIRED:
1. Double Nitrile Gloves

2. Tyvek Sleeves
3. Absorbent Bench Pad

Click to download full resolution via product page
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Caption: Decision matrix for selecting controls based on physical state. Note the divergence in

risk type (inhalation vs. absorption).

Diagram 2: Mechanism of Toxicity (Why we wear PPE)
Understanding the target validates the safety protocol.

20-Hydroxyaflavinine BK Channel (KCa1.1)
(Neuron Membrane)

Binds to Inhibition/Modulation
of K+ Efflux

Alters Gating Membrane Depolarization
(Hyperexcitability)

Prevents Repolarization Tremors / Seizures
(Neurotoxicity)

Systemic Effect

Click to download full resolution via product page

Caption: Pathophysiological cascade. The compound targets BK channels, leading to neuronal

hyperexcitability.

Emergency Response Protocol
In case of Skin Exposure:

Do NOT scrub. Scrubbing increases blood flow and absorption.

Rinse gently with cold water for 15 minutes.

Remove contaminated clothing carefully to avoid contact with eyes.[3]

In case of Inhalation (Powder):

Move to fresh air immediately.

Seek medical attention.[4][5][6][7][8][9] Provide the medical team with the keyword

"Tremorgenic Mycotoxin" so they do not misdiagnose as simple epilepsy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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